Cas no 637004-63-8 (β-D-Glucopyranosiduronic acid, 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4-oxo-4H-1-benzopyran-8-yl, 3-(hydrogen sulfate))

• Product Name: β-D-Glucopyranosiduronic acid, 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4-oxo-4H-1-benzopyran-8-yl, 3-(hydrogen sulfate)
• CAS No: 637004-63-8
• MF: C₂₁H₁₈O₁₆S
• MW: 558.423026561737
• CID: 5577071
• PubChem ID: 11272944
• Update Time: 2024-03-01

β-D-Glucopyranosiduronic acid, 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4-oxo-4H-1-benzopyran-8-yl, 3-(hydrogen sulfate) Chemical and Physical Properties

Names and Identifiers

• β-D-Glucopyranosiduronic acid, 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4-oxo-4H-1-benzopyran-8-yl, 3-(hydrogen sulfate)
• CHEBI:66218
• UNII-AD5X9U279A
• AD5X9U279A
• Hypolaetin 8-O-beta-D-glucuronopyranoside 3''-O-sulfate
• (2S,3R,4S,5R,6S)-6-[2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4-oxochromen-8-yl]oxy-3,5-dihydroxy-4-sulfooxyoxane-2-carboxylic acid
• 5,7,3',4'-tetrahydroxyflavone-8-O-beta-D-glucopyranoside-3''-O-sulfate
• HYPOLAETIN 8-O-beta-D-GLUCURONIDE 3''-O-SULFATE
• .BETA.-D-GLUCOPYRANOSIDURONIC ACID, 2-(3,4-DIHYDROXYPHENYL)-5,7-DIHYDROXY-4-OXO-4H-1-BENZOPYRAN-8-YL, 3-(HYDROGEN SULFATE)
• HYPOLAETIN 8-O-.BETA.-D-GLUCURONOPYRANOSIDE 3''-O-SULFATE
• (2S,3R,4S,5R,6S)-6-(2-(3,4-DIHYDROXYPHENYL)-5,7-DIHYDROXY-4-OXOCHROMEN-8-YL)OXY-3,5-DIHYDROXY-4-SULFOOXYOXANE-2-CARBOXYLIC ACID
• HYPOLAETIN 8-O-.BETA.-D-GLUCURONIDE 3''-O-SULFATE
• Theograndin II
• hypolaetin-8-O-beta-D-glucuronopyranoside-3''-O-sulfate
• CHEMBL466583
• 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4-oxo-4H-chromen-8-yl 3-O-sulfo-beta-D-glucopyranosiduronic acid
• Q27134756
• beta-D-Glucopyranosiduronic acid, 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4-oxo-4H-1-benzopyran-8-yl, 3-(hydrogen sulfate)
• 637004-63-8
• (+)-Theograndin II

• Inchi： 1S/C21H18O16S/c22-7-2-1-6(3-8(7)23)12-5-10(25)13-9(24)4-11(26)16(17(13)34-12)35-21-15(28)18(37-38(31,32)33)14(27)19(36-21)20(29)30/h1-5,14-15,18-19,21-24,26-28H,(H,29,30)(H,31,32,33)/t14-,15+,18-,19-,21+/m0/s1
• InChI Key： ZRZNGKWFMIBYEF-DLSLMLROSA-N
• SMILES： O(C1=C2OC(C3=CC=C(O)C(O)=C3)=CC(=O)C2=C(O)C=C1O)[C@@H]1O[C@H](C(O)=O)[C@@H](O)[C@H](OS(O)(=O)=O)[C@H]1O

Computed Properties

• Exact Mass: 558.03155566g/mol
• Monoisotopic Mass: 558.03155566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 38
• Rotatable Bond Count: 6
• Complexity: 1040
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 275Ų

Experimental Properties

• Density: 2.08±0.1 g/cm3(Predicted)
• Melting Point: 157.0-158.6 °C
• pka: -3.61±0.18(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-8-O-glucuronides